Cas no 537-33-7 (Sinapyl Alcohol (>85%))
Sinapyl Alcohol (>85%) structure
Product Name:Sinapyl Alcohol (>85%)
CAS No:537-33-7
MF:C11H14O4
MW:210.226463794708
MDL:MFCD00192441
CID:372358
PubChem ID:24865257
Update Time:2025-04-19
Sinapyl Alcohol (>85%) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(3-hydroxy-1-propen-1-yl)-2,6-dimethoxy-
- 4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenol
- SINAPYL ALCOHOL
- 2-Propen-1-ol,3-(4-hydroxy-3,5-dimethoxyphenyl),(E)
- 4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethoxyphenol
- 4-Hydroxy-3,5-dimethoxycinnamyl alcohol
- 4-Hydroxy-3,5-dimethoxy-zimtalkohol
- 4-Oxy-3.5-dimethoxy-zimtalkohol
- Methoxyconiferylalkohol
- Sinapic alcohol
- Sinapoyl alcohol
- Sinapyl alcohol,(E)
- 3-(4-Hydroxy-3,5-dimethoxyphenyl)-2-propen-1-ol
- p-Hydroxy-m,m'-dimethoxycinnamyl alcohol
- Sinapyl alcohol(e)
- MFCD00192441
- 4-hydroxy-3,5-dimethoxy cinnamyl alcohol
- SINAPYL-ALCOHOL
- (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-Propen-1-ol
- ST069367
- CHEMBL1800816
- A936974
- Sinapyl alcohol; sinapoyl alcohol
- (E)-4-(3-Hydroxyprop-1-en-1-yl)-2,6-dimethoxyphenol
- AS-76705
- Sinapyl alcohol, (E)
- 537-33-7
- SCHEMBL807443
- bmse010286
- 2-Propen-1-ol, 3-(4-hydroxy-3,5-dimethoxyphenyl), (E)-
- SINAPYLALCOHOL
- 4-(3-hydroxy-1-propenyl)-2,6-dimethoxy-Phenol
- Phenol, 4-(3-hydroxy-1-propenyl)-2,6-dimethoxy-
- CHEBI:64557
- 4-[(1E)-3-hydroxyprop-1-en-1-yl]-2,6-dimethoxyphenol
- CS-0369210
- (E)-sinapoyl alcohol
- Sinapyl Alcohol (>85%)
- AKOS015966876
- EN300-1866966
- DTXSID501314695
- bmse000612
- (E)-4-(3-hydroxyprop-1-enyl)-2,6-dimethoxyphenol
- (E)-Sinapyl alcohol
- CS-0163319
- 4-(3-hydroxyprop-1-enyl)-2,6-dimethoxyphenol
- 2-Propen-1-ol, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (E)-
- InChI=1/C11H14O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3
- C02325
- trans-sinapyl alcohol
- CHEBI:28813
- Sinapyl alcohol, technical grade, 80%
- UNII-8O6NO04SMV
- 20675-96-1
- HY-W109812
- Phenol, 4-[(1E)-3-hydroxy-1-propenyl]-2,6-dimethoxy-
- D94780
- 2EC125E6-3813-49EE-903E-5730561A1B09
- Phenol, 4-(3-hydroxy-1-propenyl)-2,6-dimethoxy-, (E)-
- 8O6NO04SMV
- Q418975
- DTXSID10895025
- AKOS028113328
- 4-hydroxy-3,5-dimethoxy-cinnamyl alcohol
- 4-(3-Hydroxy-1-propen-1-yl)-2,6-dimethoxyphenol
- DA-77852
-
- MDL: MFCD00192441
- Inchi: 1S/C11H14O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3+
- InChI Key: LZFOPEXOUVTGJS-ONEGZZNKSA-N
- SMILES: O(C)C1C(=C(C=C(/C=C/CO)C=1)OC)O
Computed Properties
- Exact Mass: 210.08900
- Monoisotopic Mass: 210.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 58.9A^2
Experimental Properties
- Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 61-65 °C (lit.)
- Boiling Point: 384.7ºC at 760mmHg
- Flash Point: 186.4ºC
- Refractive Index: 1.59
- Solubility: Slightly soluble (13 g/l) (25 º C),
- PSA: 58.92000
- LogP: 1.41490
Sinapyl Alcohol (>85%) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:2-8°C
Sinapyl Alcohol (>85%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PC175-50mg |
Sinapyl Alcohol (>85%) |
537-33-7 | 97% +(stabilized with MEHQ) | 50mg |
¥290.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PC175-200mg |
Sinapyl Alcohol (>85%) |
537-33-7 | 97% +(stabilized with MEHQ) | 200mg |
¥729.0 | 2022-09-28 | |
| TRC | S486823-2.5mg |
Sinapyl Alcohol (>85%) |
537-33-7 | 2.5mg |
$ 52.00 | 2023-09-06 | ||
| TRC | S486823-5mg |
Sinapyl Alcohol (>85%) |
537-33-7 | 5mg |
$ 71.00 | 2023-09-06 | ||
| TRC | S486823-25mg |
Sinapyl Alcohol (>85%) |
537-33-7 | 25mg |
$ 201.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S922332-25mg |
Sinapyl Alcohol |
537-33-7 | 80% | 25mg |
¥278.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S922332-100mg |
Sinapyl Alcohol |
537-33-7 | 80% | 100mg |
¥644.00 | 2022-09-28 | |
| abcr | AB465709-100 mg |
Sinapyl alcohol; 95% |
537-33-7 | 100MG |
€145.00 | 2022-03-24 | ||
| abcr | AB465709-1 g |
Sinapyl alcohol; 95% |
537-33-7 | 1g |
€979.00 | 2022-03-24 | ||
| S e l l e c k ZHONG GUO | E2166-1mg |
Sinapyl Alcohol |
537-33-7 | 1mg |
¥5488.14 | 2022-04-26 |
Sinapyl Alcohol (>85%) Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
537-33-7 (Sinapyl Alcohol (>85%)) Related Products
- 104330-63-4(Phenol, 4-(3-hydroxy-1-propenyl)-2,6-dimethoxy-, (Z)-)
- 20675-96-1(4-(3-hydroxyprop-1-en-1-yl)-2,6-dimethoxyphenol)
- 69056-21-9(Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-)
- 30273-62-2(3-(3,4,5-trimethoxyphenyl)prop-2-en-1-ol)
- 32811-40-8((E)-Coniferol)
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- 40918-90-9((E)-3,4-Dimethoxycinnamyl Alcohol)
- 104206-13-5(Benzene, 1,2-dimethoxy-4-[3-[3-(2-propenyloxy)phenoxy]-1-propenyl]-)
- 1504-56-9(2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-)
- 63661-62-1(Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-, sodium salt (1:2))
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